Cas no 1226446-44-1 (N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product Name: N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 1226446-44-1
• MF: C₁₉H₁₆F₃N₃OS
• MW: 391.410053253174
• CID: 5445506
• PubChem ID: 49672550
• Update Time: 2025-05-21

N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• N-methyl-2-((5-phenyl-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide
• VU0506373-2
• VU0506373-1
• F2964-3369
• 1226446-44-1
• AKOS024478099
• N-methyl-2-[5-phenyl-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanylacetamide
• N-Methyl-2-[[5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C19H16F3N3OS/c1-23-17(26)12-27-18-24-11-16(13-6-3-2-4-7-13)25(18)15-9-5-8-14(10-15)19(20,21)22/h2-11H,12H2,1H3,(H,23,26)
• InChI Key： XSKVOMWSIXMTGY-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 391.09661780g/mol
• Monoisotopic Mass: 391.09661780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.70±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 1226446-44-1)

N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide, identified by its CAS No. 1226446-44-1, is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities. The presence of a trifluoromethyl group and a phenyl ring in its structure enhances its stability and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, the demand for imidazole-based compounds has surged due to their applications in treating various diseases, including inflammation, cancer, and infectious diseases. Researchers are particularly interested in N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide because of its unique structural features, such as the sulfanylacetamide moiety, which can interact with biological targets like enzymes and receptors. This compound's CAS No. 1226446-44-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide involves multi-step organic reactions, including condensation and substitution processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising interest in small-molecule therapeutics, this compound is often discussed in forums and research papers focusing on drug design and targeted therapy.

One of the most searched questions related to this compound is: "What are the potential applications of CAS No. 1226446-44-1 in drug development?" Studies suggest that its imidazole core and trifluoromethyl group could modulate key biological pathways, such as protein-protein interactions and signal transduction. Additionally, its lipophilic nature improves membrane permeability, a critical factor in bioavailability optimization.

Another trending topic is the structure-activity relationship (SAR) of N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide. Researchers are exploring how modifications to its phenyl or imidazole rings could enhance its efficacy or reduce side effects. This aligns with the broader industry focus on personalized medicine and precision drug delivery.

From an industrial perspective, CAS No. 1226446-44-1 is often sourced for high-throughput screening and lead compound optimization. Its compatibility with combinatorial chemistry techniques makes it valuable for generating libraries of analogs. Moreover, its synthetic versatility allows for scalable production, addressing the need for cost-effective drug candidates.

Environmental and safety considerations are also frequently discussed. While N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with the increasing emphasis on green chemistry and sustainable laboratory practices.

In summary, N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide (CAS No. 1226446-44-1) represents a cutting-edge compound with vast potential in modern pharmacology. Its unique structure, combined with the growing body of research, positions it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in drug discovery and biochemical research.